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Compound of Interest

Compound Name: Polyoxin

Cat. No.: B077205

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed information on the field
application rates of Polyoxin D for the effective management of various fungal diseases in
agricultural crops. The information is intended to guide researchers and professionals in
developing and evaluating crop protection strategies utilizing this biochemical fungicide.

Overview of Polyoxin D

Polyoxin D is a naturally derived fungicide produced through the fermentation of the soil
microorganism Streptomyces cacaoi var. asoensis.[1][2] It offers a unique mode of action,
targeting the inhibition of chitin synthase, an enzyme crucial for the formation of fungal cell
walls.[2][3][4][5][6] This fungistatic action prevents the growth and development of pathogenic
fungi, rather than directly killing them.[1][3][4][5][6] Polyoxin D is recognized for its safety
profile, with low toxicity to mammals, fish, and beneficial insects, making it a suitable
component for integrated pest management (IPM) and organic farming programs.[3][6][7]

Quantitative Data Summary: Field Application Rates
and Efficacy

The following tables summarize the recommended field application rates and observed efficacy
of Polyoxin D against various plant pathogenic fungi on different crops.
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Table 1: Recommended Application Rates of Polyoxin D for Various Crops and Target
Diseases
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Application o
Application
Target . Rate .
Crop . Formulation . Rate (Active Reference
Disease(s) (Formulatio .
Ingredient)
n)
Powdery
Mildew .
Grapes ) 5% SC 600 ml/ha 30 g a.i./ha [8][9][10]
(Erysiphe
necator)
Powdery
Mildew . "
Grapes ) Not Specified 10 - 30 ppm Not Specified  [3][10]
(Erysiphe
necator)
Sheath Blight
_ _ _ 355 - 600 N
Rice (Rhizoctonia 3% WP ) Not Specified  [11]
mu
solani) g
Sheath Blight
Rice (Rhizoctonia 5% SC 600 ml/ha 30 ga../ha [8]
solani)
Powdery
. Mildew .
Chilli ) 5% SC 1000 ml/ha 50 g a.i./ha [8]
(Leveillula
taurica)
Powdery
Mildew -~ N
Cucumber Not Specified 50 ppm Not Specified  [3][12]
(Podosphaer
a xanthii)
Downy
Mildew, 467 - 600 N
Cucumber 3% WP Not Specified  [11]
Powdery g/mu
Mildew
Watermelon Powdery Not Specified 100 ppm Not Specified  [3][10]
Mildew,
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Gummy Stem
Blight

Watermelon, Gummy Stem N .
] Not Specified 52 ppm Not Specified  [3]
Melon Blight
Early Blight, 0.3% Water 600 - 1000 N
Tomato ) ) Not Specified  [11]
Late Blight Solution ml/mu
] 0.3% Water 80 - 100 »
Melon Wilt ] ) o Not Specified  [11]
Solution times dilution
Head Rot,
Cabbage, . 22.2-44.4 .
Bottom Rot Not Specified Not Specified  [13]
Lettuce i ppm
(R. solani)
Southern
_ . - 22.2-44.4 N
Onion, Carrot  Blight (S. Not Specified Not Specified  [13]
. ppm
rolfsii)
Apples, Various
) WG 22 - 40 g/100 N
Berries, Fungal o Not Specified  [2]
) Fungicide L
Grapes Diseases

SC: Suspension Concentrate, WP: Wettable Powder, WG: Water Dispersible Granule, ppm:
parts per million, g/ha: grams per hectare, ml/ha: milliliters per hectare, g/mu: grams per mu
(Chinese unit of area), g a.i./ha: grams of active ingredient per hectare.

Table 2: Efficacy of Polyoxin D in Field Trials
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Percent
. Application Disease
Crop Target Disease Reference
Rate Control /
Efficacy
) 600 ml/ha (5%
Grapes (Leaves)  Powdery Mildew 5C) 56.4% [9][10]
Grapes ] 600 ml/ha (5%
Powdery Mildew 75.7% [9][10]
(Bunches) SC)
. ) 355 - 600 g/mu
Rice Sheath Blight >80% [11]
(3% WP)
Powdery Mildew
Cucumber (Conidial 50 ppm 98.8% inhibition [31[12]
Formation)

Experimental Protocols

The following are generalized protocols for the field application of Polyoxin D based on

methodologies cited in various studies. Researchers should adapt these protocols to their

specific experimental conditions and local regulations.

Preparation of Polyoxin D Spray Solution

Objective: To prepare a stable and effective spray solution of Polyoxin D for field application.

Materials:

Clean water

Spray tank

Agitator (mechanical or manual)

Polyoxin D formulation (e.g., 5% SC, 3% WP)

Calibrated measuring cylinders or scales
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e Adjuvant (optional, check product label)

Procedure:

« Fill the spray tank with half the required volume of clean water.
o Start the agitator to ensure continuous mixing.

e Accurately measure the required amount of Polyoxin D formulation based on the target
application rate (see Table 1).

o For Wettable Powders (WP), pre-mix the powder with a small amount of water to form a
slurry before adding it to the tank.

e Slowly add the measured Polyoxin D formulation (or slurry) to the spray tank.

e Add the remaining volume of water to the spray tank to achieve the final desired
concentration.

 If using an adjuvant, add it to the tank last, following the manufacturer's recommendations.
[14]

« Continue agitation for at least 5-10 minutes to ensure the solution is thoroughly mixed before
application.

e Maintain agitation during transport and application to prevent settling of the active ingredient.

Field Application Protocol

Objective: To apply Polyoxin D effectively to target crops for the control of fungal diseases.
Equipment:

o Calibrated sprayer (e.g., backpack sprayer, tractor-mounted sprayer)[8]

o Appropriate nozzles for the target crop and disease (e.g., hollow cone nozzles)[8]

o Personal Protective Equipment (PPE) as per product label instructions (e.g., coveralls,
gloves, eye protection)[14]
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Procedure:
e Timing of Application:

o Preventative: Apply before the first signs of disease appear, especially during periods of
high disease pressure.[8][14] Lower rates may be used for preventative applications.[14]

o Curative: Apply at the initial onset of disease symptoms.[11] Higher rates are
recommended when disease pressure is high.[14]

o Application Frequency:
o Applications are typically repeated at 10 to 15-day intervals.[8][10]

o The number of applications per season varies depending on the crop and disease
pressure, ranging from 2 to 10 applications.[2][3][10]

e Application Method:

o Apply as a foliar spray, ensuring thorough coverage of all plant surfaces, including the
undersides of leaves.[11][14]

o The product can be applied using various ground or aerial spray equipment.[14]

o For soil-borne diseases, Polyoxin D can be applied as a soil drench or through
chemigation.[11][13][14]

o Post-Application:

o Follow the pre-harvest interval (PHI) as specified on the product label. For some
formulations and crops, the PHI can be as low as 0 days.[8]

o Adhere to re-entry intervals (REI) to protect agricultural workers.[14]

Visualizations
Signaling Pathway: Mode of Action of Polyoxin D
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Caption: Competitive inhibition of chitin synthase by Polyoxin D.

Experimental Workflow: Field Application of Polyoxin D
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Caption: Generalized workflow for Polyoxin D field application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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